Cas no 2361724-95-8 (N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide)
N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- Z3672058033
- 2361724-95-8
- N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
- EN300-26607742
- N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide
-
- Inchi: 1S/C24H26N2O4/c1-2-21(27)26-13-11-24(12-14-26,19-8-4-3-5-9-19)23(28)25-17-18-7-6-10-20-22(18)30-16-15-29-20/h2-10H,1,11-17H2,(H,25,28)
- InChI Key: QSLZISQFOITUER-UHFFFAOYSA-N
- SMILES: O=C(C1(C2C=CC=CC=2)CCN(C(C=C)=O)CC1)NCC1=CC=CC2=C1OCCO2
Computed Properties
- Exact Mass: 406.18925731g/mol
- Monoisotopic Mass: 406.18925731g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 5
- Complexity: 623
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 67.9Ų
N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26607742-0.05g |
N-[(2,3-dihydro-1,4-benzodioxin-5-yl)methyl]-4-phenyl-1-(prop-2-enoyl)piperidine-4-carboxamide |
2361724-95-8 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
5. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
Additional information on N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
Introduction to N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide (CAS No. 2361724-95-8)
N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide, identified by its CAS number 2361724-95-8, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of multiple functional groups, including a benzodioxin moiety and a piperidine ring, makes this compound a promising candidate for further investigation in drug discovery and development.
The benzodioxin scaffold, also known as a tetrahydroisoquinoline derivative, is well-documented for its role in various pharmacological applications. It has been extensively studied for its interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes. The specific substitution pattern in N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide contributes to its unique chemical properties and potential therapeutic effects.
The compound's structure also features a phenyl group and an acryloyl-piperidine moiety, which are known to enhance binding affinity and selectivity in drug molecules. These structural elements are often incorporated into drug candidates to improve pharmacokinetic profiles and reduce off-target effects. The acryloyl group, in particular, has been shown to interact with biological targets through covalent binding or non-covalent interactions, depending on the molecular environment.
In recent years, there has been growing interest in the development of novel therapeutic agents based on heterocyclic compounds. These molecules are valued for their diverse biological activities and synthetic versatility. N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide is no exception and has been the subject of several studies aimed at elucidating its pharmacological properties.
One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The benzodioxin core provides a stable framework that can be modified to target specific biological pathways. Additionally, the piperidine ring enhances solubility and bioavailability, making it an attractive component for drug design. These features have prompted researchers to explore its use in developing treatments for various diseases.
The latest research on N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide has focused on its potential applications in neuropharmacology. Studies have suggested that this compound may interact with neurotransmitter systems involved in mood regulation and cognitive function. The benzodioxin moiety is particularly noteworthy for its similarity to known psychoactive substances that modulate serotonin and dopamine pathways. This similarity has opened up avenues for investigating its effects on mental health disorders.
Epidemiological studies have also highlighted the importance of benzodioxin derivatives in addressing neurological conditions. The structural motifs present in N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide align well with compounds that have demonstrated efficacy in treating symptoms associated with neurodegenerative diseases. This has spurred interest in exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex framework of this molecule.
In conclusion, N-(2,3-Dihydro-1,4-benzodioxin-5-ylylmethyl)-4-phnnyl-l-prop--enolypiperidinc--carboxarnide (CAS No. 2361724598) represents a significant advancement in pharmaceutical chemistry. Its unique structure and promising biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in the discovery of new treatments for human diseases.
2361724-95-8 (N-(2,3-Dihydro-1,4-benzodioxin-5-ylmethyl)-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)